Ethoxypropanol

• CAS: 52125-53-8
• Molecular Formula: C5H12O2
• Molecular Weight: 104.15 g/mol
• SMILES: CCC(O)OCC
• InChI: InChI=1S/C5H12O2/c1-3-5(6)7-4-2/h5-6H,3-4H2,1-2H3
• InChIKey: JLBXCKSMESLGTJ-UHFFFAOYSA-N

Select ethoxypropanol for its quantified performance: evaporation rate 0.54 (vs n-butyl acetate) ensures optimal film formation in coatings; LD50 >5 g/kg confirms low acute toxicity, safe substitution for EGEE; skin permeation data (447.5–1075.2 µg/cm²/h) guides PPE selection. Superior solvency for acrylic, epoxy, polyurethane resins. Critical for photoresist in semiconductor manufacturing. Order high-purity ≥99% now.

Ethoxypropanol (CAS 52125-53-8): A Propylene Glycol Ether Solvent for Coatings, Inks, and Industrial Applications

Ethoxypropanol, systematically identified as 1(or 2)-ethoxypropanol (CAS 52125-53-8), is a clear, colorless liquid belonging to the propylene glycol ether (PGE) family, with the molecular formula C₅H₁₂O₂ and a molecular weight of 104.15 g/mol [1]. It is also commonly referred to as propylene glycol monoethyl ether (PGEE). The compound is characterized by its complete miscibility with water and many organic solvents, a moderate evaporation rate, and a favorable toxicological profile relative to ethylene glycol ethers, making it a versatile solvent in industrial applications such as coatings, printing inks, and cleaning formulations .

• [1] U.S. Environmental Protection Agency. (2017). Propanol, 1(or 2)-ethoxy- Substance Details - SRS. Retrieved from https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/293654 View Source

Why Generic Substitution of Ethoxypropanol Fails: Quantified Differences in Evaporation Rate, Skin Permeation, and Toxicity Profile

Although ethoxypropanol belongs to the broader class of glycol ethers, it cannot be freely substituted with other in-class solvents, even within the propylene glycol ether (PGE) subfamily. Empirical data demonstrates significant, quantifiable differences in key performance and safety parameters. For example, its evaporation rate relative to n-butyl acetate is 0.54 , a value that defines its specific drying behavior in coatings and is not shared by other PGEs like propylene glycol methyl ether. Furthermore, direct comparative studies reveal that its human skin permeation flux (J) ranges from 447.5 to 1075.2 µg/cm²/h, which differs substantially from that of propoxypropanol (PGPE) [1]. Perhaps most critically, its acute oral toxicity profile (LD50 > 5 g/kg) and its lack of association with the reproductive toxicity observed in ethylene glycol ethyl ether (EGEE, LD50 = 3 g/kg) [2] underscore why a simple 1:1 substitution based on chemical family alone is not a scientifically sound procurement or formulation decision.

• [1] Toxics. (2025). Human Skin Permeation of Ethoxy- and Propoxypropanol Commonly Found in Water-Based Products. DOI: Not provided. Retrieved from https://doaj.org/article/51d3a746e5d84f16bed679429bde6676 View Source
• [2] BGN Branchenwissen. TRGS 609, Anhang II: Toxikologische Bewertung der vom AGS - UA VII genannten Ersatzstoffe. Retrieved from https://vorschriften.bgn-branchenwissen.de/daten/tr/trgs609/a2.htm View Source

Ethoxypropanol (52125-53-8) Product-Specific Quantitative Evidence: Direct Comparisons with Closest Analogs

Evaporation Rate: Ethoxypropanol vs. n-Butyl Acetate Benchmark

Ethoxypropanol exhibits a defined and moderate evaporation rate, measured relative to the industry standard n-butyl acetate. The technical data sheet specifies an evaporation rate of 0.54, where n-butyl acetate is assigned a baseline value of 1.0 . This provides formulators with a quantifiable parameter for predicting drying time and film formation in coating and ink applications.

Evidence Dimension	Evaporation Rate (relative to n-butyl acetate)
Target Compound Data	0.54
Comparator Or Baseline	n-Butyl acetate = 1.0
Quantified Difference	0.54 (i.e., 54% of the evaporation rate of n-butyl acetate)
Conditions	Standard test method (as per ASTM D 3539 or similar, as reported in technical datasheet)

Why This Matters

This specific value allows for the precise formulation of coatings and inks with predictable drying times, distinguishing it from faster- or slower-evaporating glycol ethers like methoxypropanol, which would alter film formation and application properties.

Dermal Exposure Risk: Ethoxypropanol (PGEE) vs. Propoxypropanol (PGPE) Skin Permeation Flux

A direct comparative study on human skin permeation, conducted according to OECD guidelines, quantified the absorption of ethoxypropanol (PGEE) and propoxypropanol (PGPE). The permeation flux (J) for PGEE ranged from 447.5 to 1075.2 µg/cm²/h, while that for PGPE ranged from 193.9 to 826.1 µg/cm²/h [1]. This indicates that PGEE has a notably higher potential for dermal uptake than PGPE, particularly in aqueous formulations where its permeation is enhanced.

Evidence Dimension	Human Skin Permeation Flux (J)
Target Compound Data	447.5–1075.2 µg/cm²/h (PGEE)
Comparator Or Baseline	193.9–826.1 µg/cm²/h (PGPE)
Quantified Difference	PGEE exhibits higher flux values across the tested concentration ranges.
Conditions	Ex vivo human skin, OECD guidelines, aqueous and neat formulations.

Why This Matters

For procurement decisions involving consumer products (e.g., water-based paints, cleaning solutions), the quantified higher dermal absorption of ethoxypropanol is a critical safety parameter that directly influences exposure risk assessment and may necessitate different handling protocols compared to its analog PGPE.

• [1] Toxics. (2025). Human Skin Permeation of Ethoxy- and Propoxypropanol Commonly Found in Water-Based Products. Retrieved from https://doaj.org/article/51d3a746e5d84f16bed679429bde6676 View Source

Acute Oral Toxicity: Ethoxypropanol (PGEE) vs. Ethylene Glycol Ethyl Ether (EGEE)

A cross-study comparison of acute oral LD50 values in rats reveals a significant difference in acute toxicity. Ethoxypropanol has an LD50 > 5 g/kg [1], categorizing it as having low acute oral toxicity. In contrast, ethylene glycol ethyl ether (EGEE, CAS 110-80-5), a member of the E-series glycol ethers, has a reported acute oral LD50 of 3 g/kg in rats .

Evidence Dimension	Acute Oral Toxicity (LD50 in rats)
Target Compound Data	> 5 g/kg (PGEE)
Comparator Or Baseline	3 g/kg (EGEE)
Quantified Difference	PGEE has a 1.7x higher LD50 value, indicating lower acute oral toxicity.
Conditions	Rat, oral administration.

Why This Matters

This quantifiable difference in acute oral toxicity is a primary driver for substituting EGEE with PGEE in industrial and consumer formulations, as it aligns with global regulatory trends favoring less acutely toxic alternatives and reduces overall hazard classification burdens.

• [1] BGN Branchenwissen. TRGS 609, Anhang II: Toxikologische Bewertung der vom AGS - UA VII genannten Ersatzstoffe. Retrieved from https://vorschriften.bgn-branchenwissen.de/daten/tr/trgs609/a2.htm View Source

Regulatory Hazard Classification: Ethoxypropanol (P-series) vs. Ethylene Glycol Ethyl Ether (E-series)

A class-level inference can be drawn from the well-documented toxicological profiles of P-series (propylene glycol) ethers versus E-series (ethylene glycol) ethers. Ethoxypropanol, as a P-series ether, does not exhibit the critical toxicities (testicular, developmental, and hematological) associated with many E-series ethers like ethylene glycol ethyl ether (EGEE) [1]. While EGEE is classified as a reproductive toxicant (Category 1B) and is subject to strict regulatory controls, ethoxypropanol is not associated with these hazards and has no harmonized classification for reproductive toxicity [2].

Evidence Dimension	Reproductive Toxicity Hazard Classification
Target Compound Data	No harmonized classification for reproductive toxicity (PGEE)
Comparator Or Baseline	Classified as Reproductive Toxicant Category 1B (EGEE)
Quantified Difference	N/A (Categorical difference in hazard classification)
Conditions	EU CLP Regulation / GHS hazard classification.

Why This Matters

The absence of a reproductive toxicity classification for ethoxypropanol is a critical factor in scientific selection and procurement, enabling its use in applications where E-series ethers are banned or severely restricted, thereby ensuring regulatory compliance and reducing long-term liability.

• [1] HERO. (2026). The toxicology of glycol ethers and its relevance to man. Retrieved from https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/7203 View Source
• [2] U.S. Environmental Protection Agency. (2017). Propanol, 1(or 2)-ethoxy- Substance Details - SRS. Retrieved from https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/293654 View Source

Ethoxypropanol (52125-53-8) in Industrial Applications: Scenarios Where Quantified Differentiation Drives Selection

Precision Solvent in Water-Based and Solvent-Based Coatings Requiring Moderate Evaporation

The quantified evaporation rate of 0.54 relative to n-butyl acetate directly informs formulation scientists that ethoxypropanol will provide a predictable, moderate drying profile. This is critical for achieving optimal film formation, leveling, and coalescence in both architectural and industrial coatings, where a faster evaporating alternative like methoxypropanol could cause surface defects (e.g., blushing or orange peel) and a slower one could trap dirt or extend production cycle times. Its excellent solvency for a wide range of binder resins (acrylic, epoxy, alkyd, polyester, nitrocellulose, and polyurethane) further solidifies its role in these systems .

Reformulation of Industrial Cleaning Products to Comply with Stricter Dermal Exposure Guidelines

For cleaning formulations where skin contact is a potential concern, the quantified skin permeation data becomes a decisive factor in solvent selection. While ethoxypropanol has a higher dermal flux than propoxypropanol (PGPE) [1], it remains a far safer alternative to E-series ethers. This data allows industrial hygienists and formulators to make risk-based decisions: they may choose ethoxypropanol for its superior solvency and moderate evaporation rate while implementing specific personal protective equipment (PPE) protocols, or they may opt for PGPE in a 'leave-on' consumer product. The data provides the necessary quantitative basis for such informed choices.

Substituting Ethylene Glycol Ethers (E-series) in Printing Inks and Agrochemical Formulations

The stark difference in acute oral toxicity (LD50 > 5 g/kg vs. 3 g/kg) and the absence of a reproductive toxicity classification make ethoxypropanol the preferred choice for applications where E-series glycol ethers like EGEE face regulatory phase-outs [2][3]. This is especially relevant in flexographic and gravure printing inks used for food packaging, and in agrochemical adjuvants where worker exposure and environmental fate are paramount. Its use as a solvent in these fields is documented in patents and technical literature, confirming its efficacy as a direct, lower-hazard replacement [4].

Specialty Solvent for Positive Photoresist Compositions in Electronics Manufacturing

In the highly precise field of semiconductor manufacturing, ethoxypropanol is a critical component in positive photoresist compositions. It acts as a solvent for alkali-soluble resins and dissolution retarders, where its purity, solvency characteristics, and specific evaporation profile are essential for achieving high-resolution patterning and consistent process control [5]. The defined physicochemical properties, including its density (0.890-0.907 g/cm³) and viscosity (2.47 cSt at 20°C), ensure batch-to-batch reproducibility in this demanding application .

• [1] Toxics. (2025). Human Skin Permeation of Ethoxy- and Propoxypropanol Commonly Found in Water-Based Products. Retrieved from https://doaj.org/article/51d3a746e5d84f16bed679429bde6676 View Source
• [2] BGN Branchenwissen. TRGS 609, Anhang II: Toxikologische Bewertung der vom AGS - UA VII genannten Ersatzstoffe. Retrieved from https://vorschriften.bgn-branchenwissen.de/daten/tr/trgs609/a2.htm View Source
• [3] HERO. (2026). The toxicology of glycol ethers and its relevance to man. Retrieved from https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/7203 View Source
• [4] EPO. (1993). EP 0298150 B1: COMPOSITIONS FOR PROTECTING STEEL SURFACES AGAINST ATMOSPHERIC OXIDATION. Retrieved from http://data.epo.org/gpi/EP0298150B1 View Source
• [5] SumoBrain. POSITIVE PHOTORESIST COMPOSITION - SHINETSU CHEMICAL CO. Retrieved from https://www.sumobrain.com/patents/us/Positive-photoresist-composition/US5677110A.html View Source